2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H19N5O/c1-14-10-19(22-13-15-6-5-9-21-12-15)25-20(23-14)11-17(24-25)16-7-3-4-8-18(16)26-2/h3-12,22H,13H2,1-2H3
• InChI Key: HKOCYRIWULXJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)NCC3=CN=CC=C3)C4=CC=CC=C4OC
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidines are purine analogs and therefore have valuable properties as antimetabolites in purine biochemical activity. This class of compounds has attracted wide pharmaceutical interest because of their antitrypanosomal activity.

Chemical Reactions Analysis

The arylation (heteroarylation) strategy can be performed using a wide variety of aryl and heteroaryl boronic acids. The Suzuki–Miyaura cross-coupling reaction is one of the most useful methods to create new carbon–carbon (C sp2–C sp2) bonds, thanks to the stability and the low toxicity of organoboron reagents.

Mechanism of Action

These pyrimidine derivatives exert their anticancer potential through different action mechanisms; one of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

The future directions of this compound could involve further exploration of its anticancer potential and its inhibitory effects on protein kinases. Additionally, its synthesis process could be optimized for better yield and selectivity.